N-(2-hydroxy-5-methylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2-hydroxy-5-methylphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H15N5O2S/c1-11-7-8-14(22)13(9-11)17-15(23)10-24-16-18-19-20-21(16)12-5-3-2-4-6-12/h2-9,22H,10H2,1H3,(H,17,23)
• InChI Key: HHQLOWTXCRWWEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=O)CSC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C16H15N5O2S
• Molecular Weight: 341.4 g/mol

Description

N-(2-hydroxy-5-methylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide, commonly known as HMTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HMTA belongs to the class of tetrazole-based compounds, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of HMTA is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting the activity of enzymes involved in the production of reactive oxygen species (ROS) and by activating antioxidant enzymes. HMTA has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
Studies have shown that HMTA has a wide range of biochemical and physiological effects. The compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. HMTA has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes and reducing the production of ROS. In addition, HMTA has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HMTA in lab experiments is its ability to exhibit a wide range of pharmacological activities. This makes it a versatile compound that can be used in various fields of medicine. However, one of the limitations of using HMTA is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions that can be explored with regards to HMTA. One area of interest is the development of novel derivatives of HMTA that exhibit improved pharmacological properties. Another area of interest is the investigation of the potential of HMTA as a therapeutic agent for the treatment of cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of HMTA and its potential applications in various fields of medicine.

Scientific Research Applications

HMTA has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and cardiovascular diseases. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities in vitro and in vivo.